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Compound of Interest

3-(2-Bromo-4,5-
Compound Name:

dimethoxyphenyl)propanenitrile

Cat. No.: B1267400

Technical Guide: 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 3-(2-
Bromo-4,5-dimethoxyphenyl)propanenitrile, a key intermediate in pharmaceutical synthesis.
The document outlines its molecular formula, weight, and other physicochemical properties.

Chemical Identity and Properties

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile is a brominated aromatic nitrile compound.
[1] Its chemical structure and properties are fundamental for its application in the synthesis of
more complex molecules.

Quantitative Data Summary

The key quantitative data for this compound are summarized in the table below for easy
reference and comparison.
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Property Value Source

PubChem[2], SIELC

Technologies[3], Home

Molecular Formula C11H12BrNO2 )
Sunshine Pharmal4],
Vulcanchem[1]
Molecular Weight 270.12 g/mol PubChem[2], Vulcanchem[1]
Monoisotopic Mass 269.00514 Da PubChem|[2]

SIELC Technologies[3], Home
CAS Number 35249-62-8 Sunshine Pharmal4],

Vulcanchem[1]

Density 1.375 g/cm3 Home Sunshine Pharmal[4]
Boiling Point 379.4 °C at 760 mmHg Home Sunshine Pharma[4]
Flash Point 183.3°C Home Sunshine Pharma[4]

Applications in Pharmaceutical Synthesis

This compound is a significant intermediate in the synthesis of pharmaceuticals, most notably
ivabradine.[1] Ivabradine is a medication used for the symptomatic treatment of chronic stable
angina pectoris and chronic heart failure.[1] The synthesis of ivabradine from 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile involves key steps such as cyclization and functionalization.

[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile are not readily available in the public domain from the
conducted search. However, a general overview of relevant methodologies is presented below.

High-Performance Liquid Chromatography (HPLC)
Analysis
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Areverse-phase (RP) HPLC method can be utilized for the analysis of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanenitrile.[3]

e Column: Newcrom R1, a reverse-phase column with low silanol activity.[3]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[3] For Mass
Spectrometry (MS) compatible applications, formic acid should be used in place of
phosphoric acid.[3]

o Application: This method is suitable for analyzing the compound and can be scaled for
preparative separation to isolate impurities. It is also applicable for pharmacokinetic studies.

[3]

Synthesis Methods Overview

Two potential synthesis pathways are noted, starting from different materials:

e From (3,4-Dimethoxyphenyl)methyl alcohol: This method involves bromination using Brz in
glacial acetic acid, followed by nitrilation.[1]

o From 3,4-Dimethoxybenzaldehyde: This route involves a chain extension to introduce the
propanenitrile group, followed by bromination at the 2-position.[1]

Logical Relationship Diagram

The following diagram illustrates the logical connection between the compound's name and its
fundamental chemical properties.

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile
IUPAC Name

Molecular Formula Molecular Weight

C11H12BrNO2 270.12 g/mol
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Caption: Chemical Identity of 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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